BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of thallium iodide crystals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thallium iodide

cat. No.: B1585524

An In-depth Technical Guide to the Physical Properties of Thallium (1) lodide Crystals
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Abstract

Thallium (1) lodide (TII) is an inorganic compound with significant applications in various high-
technology fields. It is particularly noted for its use in radiation detection, infrared (IR) optics,
and as an additive in metal halide lamps. Tll exhibits a notable temperature-dependent
polymorphism, transitioning from a yellow orthorhombic crystal structure at room temperature
to a red cubic form at elevated temperatures. This phase transition is accompanied by a
significant change in its electrical conductivity. This document provides a comprehensive
overview of the key physical, crystallographic, electronic, and thermal properties of thallium (1)
iodide crystals, along with experimental protocols for its synthesis and characterization.

Crystallographic Properties

Thallium (1) iodide is a polymorphic compound, existing in two primary crystal structures
depending on the temperature.[1]

e o-TIl (Low Temperature Phase): At room temperature, Tll exists as a yellow solid with an
orthorhombic crystal structure.[1][2][3] This structure is considered a distorted sodium
chloride (NaCl) lattice and belongs to the Cmcm space group.[1][4] This is the stable phase
under ambient conditions.[5]
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e [B-TII (High Temperature Phase): Upon heating to 175 °C (448 K), the yellow orthorhombic
form transforms into a red cubic polymorph with a caesium chloride (CsCl) type structure.[1]
[6] This phase transition is reversible. The cubic structure can be stabilized down to room
temperature by doping TII with halides such as Rbl, Csl, KIl, or TIBr.[1]

o High-Pressure Phase: Under high pressure of approximately 160 kbar, TIl undergoes
another phase transition to become a metallic conductor.[1]

e Thin Films: When grown as nanometer-thin films on substrates like LiF, NaCl, or KBr, Tll can
exhibit a cubic rocksalt structure.[1]

Table 1: C I hic Data for Thallium (1) lodid

o-TII
Propert -Tll (Cubic Reference(s
S (Orthorhombic) B-TII( ) ()
Symmetry Orthorhombic Cubic [1]
Structure Type Distorted NaCl CsCl [1][6]
Space Group Cmcm (No. 63) - [4]
Appearance Yellow Crystals Red Crystals [1][6]
. Stable at Room
Stability Stable > 175 °C [1][5]
Temperature

Electronic and Optical Properties

The electronic and optical characteristics of Tl are central to its applications in radiation
detection and IR optics.

» Electrical Conductivity: A significant jump in electrical conductivity, by approximately two
orders of magnitude, is observed during the orthorhombic-to-cubic phase transition at 175
°C.[1]

» Resistivity: The material exhibits high resistivity, with a measured value of 4 x 1012 Q-cm
along the <001> crystallographic direction.[7]
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o Carrier Properties: The mobility-lifetime product (ut), a key parameter for radiation detector
performance, has been determined from photoconductivity measurements. For electrons, the
product (pete) is 7 x 1073 cm?/V, which is comparable to materials like CdzZnTe.[7] For holes,
the product (uhth) is 6 x 10=% cm?/V.[7]

» Scintillation Properties: Tll is used in trace amounts as a dopant in sodium iodide (Nal) or
caesium iodide (Csl) crystals to produce highly efficient scintillators for gamma-ray
spectroscopy and other radiation detection applications.[1][8][9] The thallium dopant is
critical for improving the scintillation efficiency by converting ionizing radiation into visible
photons.[10][11]

e Infrared Transmission: Mixed crystals of thallium bromide and thallium iodide (TIBr-TII),
commercially known as KRS-5, are widely used as optical materials for the transmission,
refraction, and focusing of infrared radiation due to their ability to transmit at long
wavelengths.[6]

Table 2: Electronic and Optical Properties of Thallium (I)

lodide
Property Value Reference(s)
Resistivity 4 x102Q-cm [7]

Mobility-Lifetime Product

7 x 1073 cm3/V [7]
(electrons), pete
Mobility-Lifetime Product

6 x 1074 cma/V [7]
(holes), phth
Band Gap (of related TIsPbls) 2.64 eV [12]
Band Gap (of related TIPbIs) 2.3eV [13]

Thermal and General Physical Properties

The general physical and thermal properties of Tll are summarized below. The material is a
dense, yellow crystalline solid that is sparingly soluble in water and sensitive to light.[1][3][14]
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Table 3: General Physical and Thermal Properties of
Thallium (1) lodide

Property Value Reference(s)
Chemical Formula Th [1]

Molar Mass 331.287 g/mol [1]
Appearance Yellow crystalline solid [1][15][16]
Density 7.1-7.29 g/cm3 [1][3]
Melting Point 440 - 442 °C [11[3][14][15]
Boiling Point 823-824°C [11[3][15]
Phase Transition Temperature 175 °C (448 K) 0]

(a < B)

Solubility in Water (25 °C) 0.085 g/L [1]

Solubility in Alcohol Insoluble [1][3]

Experimental Methodologies
Crystal Synthesis and Growth

Thallium (1) iodide can be synthesized through several methods:

e Agueous Metathesis: This involves the reaction of a soluble thallium salt (e.g., TINOs) with a
soluble iodide salt (e.g., Nal) in an aqueous solution, leading to the precipitation of insoluble
TI.[1]

o Direct Reaction from Elements: Tl can be prepared by the direct reaction of thallium metal
with iodine: 2 Tl + 12 — 2TII.[1]

» Single Crystal Growth (Bridgman Technique): For applications requiring high-quality single
crystals, such as radiation detectors, the vertical Bridgman technique is often employed. This
method involves melting the synthesized TII material in a sealed ampoule with a conical tip
and then slowly lowering it through a temperature gradient to promote the growth of a single
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large crystal from the melt. This technique was successfully used for the related compound
TIPDbls.[13]

IRV ECHEIRS S S

(e.g., Tl Powder)

2. Zone Purification
(Optional, for high purity)

5. Melt Material in Furnace
(> 442°C)

6. Slow Cooling / Solidification
(Controlled lowering through gradient)

7. Extract Single Crystal
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Caption: Workflow for TlI single crystal growth via the Bridgman method.

Characterization Techniques

A standard workflow is used to characterize the physical properties of the grown TII crystals,
particularly for detector applications.

Experimental Protocol for Detector Fabrication and Testing:

o Crystal Preparation: The grown TlI single crystal is first cut into thin wafers of the desired
thickness using a wire saw.[13]

o Polishing: The surfaces of the wafers are mechanically polished to achieve a smooth, defect-
free finish, often using alumina (Al20s) abrasives.[13]

» Electrode Deposition: Electrical contacts are applied to opposite faces of the polished wafer.
This is typically done by vacuum evaporation of a conductive metal, such as gold, to form
electrodes.[13]

o Electrical Characterization: The fabricated device is subjected to current-voltage (I-V)
measurements. From the |-V curve in the dark, the bulk electrical resistivity of the TII crystal
can be calculated.

» Performance Evaluation: The detector's response to ionizing radiation is tested. This involves
irradiating the device with a known radioactive source (e.g., a-particles from 241Am or y-rays
from 13’Cs) and measuring the resulting electrical signal to generate a spectral response.[13]
Photoconductivity measurements are used to determine the mobility-lifetime (ut) products.[7]
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Caption: Experimental workflow for TII crystal characterization.
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Conclusion

Thallium (1) iodide is a material with a unique combination of physical properties. Its
temperature-dependent polymorphism directly influences its electrical and optical
characteristics. The high resistivity and favorable carrier transport properties (ut products)
make it a candidate for room-temperature radiation detection, while its broad infrared
transparency has established its use in IR optical systems. The data and experimental
protocols summarized in this guide provide a foundational understanding for researchers and
scientists working with or developing technologies based on TII crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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